Cas no 2549019-73-8 (3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile)

• Product Name: 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• CAS No: 2549019-73-8
• MF: C₁₇H₁₇N₉
• MW: 347.377180814743
• CID: 5313012
• PubChem ID: 154830068
• Update Time: 2025-06-08

3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-[4-[2-Methyl-6-(1H-pyrazol-1-yl)-4-pyrimidinyl]-1-piperazinyl]-2-pyrazinecarbonitrile
• AKOS040710200
• F6619-6739
• 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile
• 2549019-73-8

• Inchi： 1S/C17H17N9/c1-13-22-15(11-16(23-13)26-6-2-3-21-26)24-7-9-25(10-8-24)17-14(12-18)19-4-5-20-17/h2-6,11H,7-10H2,1H3
• InChI Key： WBPRAIMIESGZEX-UHFFFAOYSA-N
• SMILES： N1(C2C=C(N3C=CC=N3)N=C(C)N=2)CCN(C2C(C#N)=NC=CN=2)CC1

Computed Properties

• Exact Mass: 347.16069158g/mol
• Monoisotopic Mass: 347.16069158g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 99.6Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 618.4±55.0 °C(Predicted)
• pka: 4.14±0.50(Predicted)

Additional information on 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile

Comprehensive Overview of 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile (CAS No. 2549019-73-8)

In the rapidly evolving field of medicinal chemistry and drug discovery, 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile (CAS No. 2549019-73-8) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its unique pyrimidine and pyrazine core structures, is being extensively studied for its potential applications in targeting various biological pathways. Researchers and pharmaceutical developers are particularly intrigued by its piperazine linker and pyrazole substituent, which contribute to its versatile binding properties.

The compound's carbonitrile functional group further enhances its reactivity, making it a valuable scaffold for the synthesis of derivatives with improved pharmacokinetic profiles. Recent studies have highlighted its relevance in the development of kinase inhibitors, a class of therapeutics that has gained traction due to their efficacy in treating conditions such as inflammatory diseases and certain types of cancers. The integration of AI-driven drug design tools has accelerated the exploration of this compound, with computational models predicting high binding affinity for specific protein targets.

One of the most searched questions in the context of 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile revolves around its synthetic accessibility and scalability. Industry experts emphasize the importance of optimizing synthetic routes to ensure cost-effective production, especially given the growing demand for small-molecule therapeutics. The compound's solubility and stability under physiological conditions are also critical factors being investigated, as these properties directly impact its bioavailability and therapeutic potential.

Another hot topic linked to this compound is its potential role in personalized medicine. With advancements in genomic profiling and biomarker identification, researchers are exploring how 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile can be tailored to address individual patient needs. This aligns with the broader trend in healthcare towards precision medicine, where therapies are customized based on genetic and molecular data.

From a structural-activity relationship (SAR) perspective, the compound's pyrimidine-pyrazine hybrid structure offers a rich platform for modifications. Medicinal chemists are actively investigating the impact of substituting the methyl group or introducing alternative heterocyclic moieties to enhance selectivity and reduce off-target effects. Such efforts are crucial for minimizing adverse reactions and improving the overall safety profile of drug candidates derived from this scaffold.

In the realm of intellectual property, 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile has attracted attention from pharmaceutical companies seeking to patent novel derivatives. The competitive landscape underscores the importance of innovative synthesis techniques and proprietary formulations to secure market exclusivity. Additionally, the compound's potential as a lead compound in high-throughput screening campaigns has been widely discussed in scientific forums.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring catalytic methods and solvent-free reactions to synthesize 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile with minimal waste generation. This aligns with global initiatives to promote sustainable pharmaceutical manufacturing, a topic frequently searched by environmentally conscious stakeholders.

In summary, 3-{4-[2-methyl-6-(1H-pyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl}pyrazine-2-carbonitrile (CAS No. 2549019-73-8) represents a promising candidate in the quest for next-generation therapeutics. Its multifaceted applications, from kinase inhibition to personalized medicine, highlight its versatility and potential to address unmet medical needs. As research progresses, this compound is poised to play a pivotal role in advancing drug discovery and biomedical innovation.